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Compound of Interest

Compound Name: Boc-Val-Pro-OH

Cat. No.: B558034 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe and efficient

laboratory operations is paramount. This guide provides essential, immediate safety and

logistical information for handling Boc-Val-Pro-OH, a key reagent in peptide synthesis. The

following procedural guidance outlines operational and disposal plans to facilitate safe

laboratory practices.

Personal Protective Equipment (PPE) and Safety
Measures
When handling Boc-Val-Pro-OH, adherence to proper safety protocols is crucial to minimize

exposure and ensure a safe working environment. The following personal protective equipment

is recommended.[1]

Core PPE Requirements:

Eye and Face Protection: Wear tightly fitting safety goggles with side-shields conforming to

EN 166 (EU) or NIOSH (US) standards.[1]

Skin Protection: Chemical-impermeable gloves are mandatory.[1] Always inspect gloves prior

to use and wash hands thoroughly after handling. A standard laboratory coat should be worn.

For tasks with a higher risk of spillage, consider a fire/flame resistant and impervious lab

coat.
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Respiratory Protection: In situations where dust formation is likely or if exposure limits are

exceeded, a full-face respirator should be used to avoid inhalation.[1]

It is imperative to work in a well-ventilated area, preferably within a chemical fume hood, to

minimize the inhalation of any airborne particles.[1]

Quantitative Safety Data
The following table summarizes the available quantitative data for Boc-Val-Pro-OH. It is

important to note that specific toxicity data is largely unavailable, which is common for many

research chemicals.

Property Value Reference

Molecular Formula C₁₅H₂₆N₂O₅

Molecular Weight 314.38 g/mol

Storage Temperature 0 - 8 °C

Acute Toxicity No data available

Skin Corrosion/Irritation No data available

Eye Damage/Irritation No data available

Carcinogenicity No data available

Ecological Toxicity No data available

Experimental Protocol: Handling and Disposal
Workflow
The following step-by-step operational plan provides a clear workflow for the safe handling and

disposal of Boc-Val-Pro-OH.

1. Preparation and Engineering Controls:

Ensure the work area, typically a chemical fume hood, is clean and uncluttered.
Verify that the fume hood is functioning correctly.
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Gather all necessary equipment, including spatulas, weighing paper, and reaction vessels.

2. Donning Personal Protective Equipment (PPE):

Put on a laboratory coat.
Wear tightly fitting safety goggles.
Don chemical-impermeable gloves.

3. Handling the Compound:

Retrieve the Boc-Val-Pro-OH container from its designated storage location (0 - 8 °C).
Allow the container to equilibrate to room temperature before opening to prevent
condensation.
Carefully open the container inside the chemical fume hood.
Weigh the desired amount of the powdered compound, avoiding the creation of dust.
If dust is generated, ensure respiratory protection is worn.
Immediately close the container tightly after use.

4. Spillage and First Aid:

Spill: In case of a spill, evacuate personnel to a safe area. Remove all sources of ignition.
Wear appropriate PPE and clean up the spill using an absorbent material.
Inhalation: If inhaled, move the individual to fresh air. If breathing is difficult, administer
oxygen. Seek immediate medical attention.
Skin Contact: If the compound comes into contact with skin, immediately remove
contaminated clothing and wash the affected area with soap and plenty of water. Consult a
doctor.
Eye Contact: In case of eye contact, rinse thoroughly with plenty of water for at least 15
minutes and consult a physician.

5. Waste Disposal:

All disposable materials contaminated with Boc-Val-Pro-OH, such as gloves and weighing
paper, should be placed in a designated chemical waste container.
Unused or waste Boc-Val-Pro-OH should be disposed of as chemical waste in accordance
with local, state, and federal regulations. Do not dispose of it down the drain.

6. Post-Handling Procedures:
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Return the Boc-Val-Pro-OH container to its proper storage.
Clean the work area and any equipment used.
Remove PPE in the correct order to avoid contamination.
Wash hands thoroughly with soap and water.

Workflow for Safe Handling of Boc-Val-Pro-OH
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Figure 1. Procedural Workflow for Safe Handling of Boc-Val-Pro-OH
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Caption: Procedural workflow for the safe handling of Boc-Val-Pro-OH.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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